2-(Chloromethyl)-5-[4-(trifluoromethyl)phenyl]oxazole

• Molecular Formula: C11H7ClF3NO
• Molecular Weight: 261.63 g/mol
• IUPAC Name: 2-(chloromethyl)-5-[4-(trifluoromethyl)phenyl]-1,3-oxazole
• InChI: InChI=1S/C11H7ClF3NO/c12-5-10-16-6-9(17-10)7-1-3-8(4-2-7)11(13,14)15/h1-4,6H,5H2
• InChI Key: MHYVQHGPMGXGJS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CN=C(O2)CCl)C(F)(F)F

Description

2-(Chloromethyl)-5-[4-(trifluoromethyl)phenyl]oxazole is a heterocyclic compound featuring an oxazole core substituted with a chloromethyl group at position 2 and a 4-(trifluoromethyl)phenyl group at position 4. It is commercially available (e.g., Santa Cruz Biotechnology, $492/500 mg) but lacks publicly reported synthesis protocols or detailed physical properties like melting points .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Chloromethyl)-5-[4-(trifluoromethyl)phenyl]oxazole typically involves the reaction of 4-(trifluoromethyl)benzaldehyde with an appropriate amine to form an imine intermediate. This intermediate is then subjected to cyclization under acidic conditions to yield the oxazole ring. The chloromethyl group can be introduced through chloromethylation reactions using reagents such as chloromethyl methyl ether or chloromethyl chloroformate .

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to maximize yield and purity. This includes the use of high-purity starting materials, controlled reaction temperatures, and efficient purification techniques such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

2-(Chloromethyl)-5-[4-(trifluoromethyl)phenyl]oxazole undergoes various chemical reactions, including:

Substitution Reactions: The chloromethyl group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles such as amines, thiols, or alkoxides.

Oxidation and Reduction: The oxazole ring can undergo oxidation and reduction reactions, altering the electronic properties of the compound.

Coupling Reactions: The trifluoromethyl phenyl group can engage in coupling reactions, such as Suzuki or Heck reactions, to form more complex molecules.

Common Reagents and Conditions

Common reagents used in these reactions include:

Nucleophiles: Amines, thiols, alkoxides

Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid

Reducing Agents: Sodium borohydride, lithium aluminum hydride

Coupling Reagents: Palladium catalysts, boronic acids

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with an amine can yield an amine-substituted oxazole, while coupling reactions can produce biaryl compounds .

Scientific Research Applications

2-(Chloromethyl)-5-[4-(trifluoromethyl)phenyl]oxazole has a wide range of scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds and as a reagent in various organic transformations.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial, antifungal, and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new pharmaceuticals with improved efficacy and safety profiles.

Industry: Utilized in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-(Chloromethyl)-5-[4-(trifluoromethyl)phenyl]oxazole involves its interaction with specific molecular targets and pathways. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to easily penetrate cell membranes and interact with intracellular targets. The oxazole ring can form hydrogen bonds and π-π interactions with biological macromolecules, influencing their function and activity .

Comparison with Similar Compounds

The structural and functional attributes of this compound are compared below with key analogs, focusing on heterocycle type, substituents, molecular properties, and applications.

Structural and Molecular Properties

Compound Name	Heterocycle	Substituents	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Features	Reference
2-(Chloromethyl)-5-[4-(trifluoromethyl)phenyl]oxazole	Oxazole	2-chloromethyl, 5-(4-CF₃-phenyl)	C₁₁H₇ClF₃NO	261.63	Not reported	Reactive chloromethyl group
3-(Chloromethyl)-5-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole (PI-20181)	1,2,4-Oxadiazole	3-chloromethyl, 5-(4-CF₃-phenyl)	C₁₀H₆ClF₃N₂O	262.62	Not reported	Electron-deficient heterocycle
4-(Chloromethyl)-2-[4-(trifluoromethyl)phenyl]thiazole (PI-20182)	Thiazole	4-chloromethyl, 2-(4-CF₃-phenyl)	C₁₁H₇ClF₃NS	277.69	Not reported	Sulfur-containing core
5-(Chloromethyl)-2-phenylpyrimidine	Pyrimidine	5-chloromethyl, 2-phenyl	C₁₁H₉ClN₂	204.65	96.5–98	High crystallinity
5-(4-Chloro-2-(trifluoromethyl)phenyl)oxazole (HR299144)	Oxazole	5-(4-Cl-2-CF₃-phenyl)	C₁₀H₅ClF₃NO	247.60	Not reported	Halogenated phenyl substitution
5-(Chloromethyl)-4-methyl-2-(4-(trifluoromethyl)phenyl)thiazole	Thiazole	5-chloromethyl, 4-methyl, 2-(4-CF₃-phenyl)	C₁₂H₉ClF₃NS	291.72	Not reported	Methyl-enhanced stability

Key Observations:

• Heterocycle Influence: Oxazoles (e.g., target compound) exhibit moderate electron density, balancing reactivity for nucleophilic substitutions. Oxadiazoles (e.g., PI-20181) are more electron-deficient, enhancing stability under acidic conditions .
• Substituent Effects :
  • The chloromethyl group enables further functionalization (e.g., alkylation, cross-coupling) in drug discovery .
  • Trifluoromethyl groups increase lipophilicity, aiding membrane permeability in bioactive molecules .
• Physical Properties :
  • Pyrimidine derivatives (e.g., 5-(Chloromethyl)-2-phenylpyrimidine) show higher melting points (~97°C), suggesting stronger intermolecular forces compared to oxazoles .

Q & A

Basic Research Questions

Q. What are the optimized synthetic routes for 2-(Chloromethyl)-5-[4-(trifluoromethyl)phenyl]oxazole?

• Methodological Answer : A common approach involves heterocyclic condensation reactions. For example, oxazole derivatives are synthesized via cyclization of precursors like α-haloketones with carboxamides. describes a heterogenous catalytic system using PEG-400 and Bleaching Earth Clay (pH 12.5) under 70–80°C, achieving high yields . Key steps include:

• Reaction Monitoring : Thin-layer chromatography (TLC) for real-time progress tracking.
• Purification : Ice-water quenching followed by recrystallization in aqueous acetic acid.
  • Analytical Validation : IR and ¹H NMR are critical for confirming functional groups (e.g., chloromethyl C–Cl stretch at ~650 cm⁻¹) and structural integrity .

Q. How can researchers resolve contradictions in spectral data for this compound?

• Methodological Answer : Contradictions in NMR or IR data often arise from impurities or solvent effects. To mitigate this:

• Cross-Validation : Use complementary techniques (e.g., HRMS for molecular weight confirmation alongside NMR ).
• Solvent Standardization : Ensure consistent deuterated solvents (e.g., DMSO-d₆ or CDCl₃) to avoid chemical shift variability .
  • Case Study : highlights discrepancies in oxazole ring signals due to tautomerism; variable-temperature NMR can resolve such ambiguities .

Advanced Research Questions

Q. What strategies are effective for studying structure-activity relationships (SAR) in analogs of this compound?

• Methodological Answer :

• Analog Synthesis : Modify substituents (e.g., replacing trifluoromethyl with cyano groups) and assess bioactivity. provides a template with analogs like 2-(Chloromethyl)-5-(2-fluorophenyl)-1,3-oxazole, showing altered antimicrobial activity .
• Computational Modeling : Use DFT calculations to correlate electronic properties (e.g., HOMO-LUMO gaps) with reactivity or binding affinities .
  • Example : lists analogs with pyrazole/pyrrole substitutions, which enhance π-π stacking in enzyme binding pockets .

Q. How can catalytic systems be optimized for scalable synthesis?

• Methodological Answer :

• Catalyst Screening : Test alternatives to Bleaching Earth Clay (e.g., zeolites or ionic liquids) to improve regioselectivity .
• Solvent Engineering : Replace PEG-400 with bio-based solvents (e.g., cyclopentyl methyl ether) to enhance sustainability .
  • Data-Driven Design : demonstrates chlorine retention efficiency (>95%) using phosphorus pentachloride in analogous oxadiazole syntheses .

Q. What mechanistic insights exist for its biological interactions (e.g., enzyme inhibition)?

• Methodological Answer :

• Docking Studies : Use crystal structures (e.g., PDB 4U9) to model interactions with targets like kinases or cytochrome P450 .
• Kinetic Assays : Measure IC₅₀ values via fluorescence polarization or SPR to quantify binding kinetics .
  • Case Study : identifies thiazolo-triazole analogs with nanomolar affinity for cancer targets, linked to the chloromethyl group’s electrophilic reactivity .